Cas no 1893252-31-7 ((1,2-dimethyl-1H-imidazol-5-yl)methanethiol)

• Product Name: (1,2-dimethyl-1H-imidazol-5-yl)methanethiol
• CAS No: 1893252-31-7
• MF: C₆H₁₀N₂S
• MW: 142.221999645233
• CID: 6329757
• PubChem ID: 117192838
• Update Time: 2025-10-13

(1,2-dimethyl-1H-imidazol-5-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (1,2-dimethyl-1H-imidazol-5-yl)methanethiol
• 1893252-31-7
• EN300-1289043

• Inchi： 1S/C6H10N2S/c1-5-7-3-6(4-9)8(5)2/h3,9H,4H2,1-2H3
• InChI Key： CRTNOKAPDLHUPL-UHFFFAOYSA-N
• SMILES： SCC1=CN=C(C)N1C

Computed Properties

• Exact Mass: 142.05646950g/mol
• Monoisotopic Mass: 142.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 18.8Ų

Additional information on (1,2-dimethyl-1H-imidazol-5-yl)methanethiol

Comprehensive Overview of (1,2-dimethyl-1H-imidazol-5-yl)methanethiol (CAS No. 1893252-31-7)

(1,2-dimethyl-1H-imidazol-5-yl)methanethiol (CAS No. 1893252-31-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfur-containing derivative of imidazole is characterized by its unique thiol functional group, which makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and enzyme inhibition studies, given its structural similarity to naturally occurring thiols like cysteine.

The compound's imidazole-thiol hybrid structure has been explored in the context of antioxidant development, a hot topic in modern medicine due to rising interest in oxidative stress-related diseases. Recent studies suggest that derivatives of (1,2-dimethyl-1H-imidazol-5-yl)methanethiol may exhibit radical scavenging properties, making them candidates for novel therapeutic agents. This aligns with growing public health concerns about aging, neurodegenerative disorders, and metabolic syndromes where oxidative damage plays a key role.

From a synthetic chemistry perspective, the methanethiol moiety (CAS No. 1893252-31-7) offers versatile reactivity patterns. It can participate in nucleophilic substitution reactions, metal coordination, and disulfide bond formation – all crucial transformations in medicinal chemistry. The compound's stability under physiological conditions has prompted investigations into its use as a bioconjugation reagent, particularly for protein modification and antibody-drug conjugate (ADC) development, a rapidly expanding field in targeted cancer therapies.

Analytical characterization of (1,2-dimethyl-1H-imidazol-5-yl)methanethiol typically involves advanced techniques such as NMR spectroscopy (notably 1H and 13C NMR), mass spectrometry, and HPLC purity analysis. The compound's UV-Vis absorption profile has also been studied for potential applications in photodynamic therapy research, another trending area in oncology. Its molecular weight (156.25 g/mol) and moderate polarity make it suitable for various chromatographic separation methods.

In material science applications, the imidazole-thiol combination in this compound (CAS No. 1893252-31-7) has shown promise in surface modification and nanoparticle functionalization. The thiol group's affinity for gold surfaces makes it potentially useful in biosensor development, while the imidazole ring could participate in hydrogen bonding networks for supramolecular chemistry applications. These properties align with current nanotechnology trends in diagnostics and drug delivery systems.

Quality control protocols for (1,2-dimethyl-1H-imidazol-5-yl)methanethiol emphasize the importance of monitoring thiol oxidation during storage and handling. Best practices include argon or nitrogen atmosphere storage at low temperatures (-20°C) and the use of stabilizing agents when necessary. The compound's pKa value (approximately 8-9 for the thiol group) influences its behavior in biological systems and should be considered during formulation development.

Recent patent literature reveals growing interest in imidazole-thiol derivatives like CAS No. 1893252-31-7 for kinase inhibitor development, particularly in oncology and inflammatory diseases. The compound's ability to interact with ATP-binding pockets while providing additional binding interactions through its thiol group makes it a valuable scaffold. This correlates with increasing searches for "targeted cancer therapies" and "precision medicine approaches" in scientific databases.

Environmental and safety assessments of (1,2-dimethyl-1H-imidazol-5-yl)methanethiol indicate it requires standard laboratory precautions for thiol-containing compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended during handling. The compound's biodegradation potential and ecotoxicity profile are subjects of ongoing research, reflecting the pharmaceutical industry's focus on green chemistry principles.

Future research directions for this compound may explore its chelation properties with transition metals, potential applications in catalysis, and further optimization as a pharmacophore in drug design. The increasing availability of high-throughput screening technologies and computational modeling tools will likely accelerate investigations into its biological activities and structure-activity relationships.